Cas no 53-63-4 (Estra-1,3,5(10)-trien-3-ol)

Estra-1,3,5(10)-trien-3-ol structure
Estra-1,3,5(10)-trien-3-ol structure
Product Name:Estra-1,3,5(10)-trien-3-ol
CAS No:53-63-4
MF:C18H24O
MW:256.382565498352
CID:368217
PubChem ID:5888
Update Time:2025-04-19

Estra-1,3,5(10)-trien-3-ol Chemical and Physical Properties

Names and Identifiers

    • Estra-1,3,5(10)-trien-3-ol
    • (8S,9S,13S,14S)-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-3-ol
    • 17-desoxyestradiol
    • 17-Deoxyestradiol
    • 17-deoxyestrone
    • 17-deoxyoestrone
    • 3-deoxyestrone
    • Deoxoestrone
    • Estrone,17-deoxy
    • estra-1,3,5(10)-triene-3-ol
    • DTXSID1022471
    • 17-deoxoestrone
    • 17-Desoxyestrone
    • OESTRA-1,3,5(10)-TRIEN-3-OL
    • BIDD:ER0147
    • 3-Hydroxyestra-1,3,5(10)-triene
    • 53-63-4
    • Estra-1,5(10)-trien-3-ol
    • 73A01W88SP
    • estra-1(10),2,4-trien-3-ol
    • UNII-73A01W88SP
    • 3-Hydroxyestra-1,5(10)-triene
    • CCRIS 7204
    • SCHEMBL712443
    • Q27132230
    • CHEMBL261406
    • BDBM50410523
    • NSC57428
    • NSC-57428
    • NSC 57428
    • Estrone, 17-deoxy-
    • CHEBI:62844
    • Inchi: 1S/C18H24O/c1-18-9-2-3-17(18)16-6-4-12-11-13(19)5-7-14(12)15(16)8-10-18/h5,7,11,15-17,19H,2-4,6,8-10H2,1H3/t15-,16-,17+,18+/m1/s1
    • InChI Key: HJKVPZJVBHWFCQ-BDXSIMOUSA-N
    • SMILES: OC1C=CC2=C(C=1)CC[C@@H]1[C@@H]2CC[C@]2(C)CCC[C@H]21

Computed Properties

  • Exact Mass: 256.18300
  • Monoisotopic Mass: 256.182715
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 0
  • Complexity: 352
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2
  • XLogP3: 5.6

Experimental Properties

  • Density: 1.087
  • Boiling Point: 399.8°Cat760mmHg
  • Flash Point: 188.8°C
  • Refractive Index: 1.575
  • PSA: 20.23000
  • LogP: 4.63840
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